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Compound of Interest

Compound Name: Bromacil, lithium salt

Cat. No.: B13420749

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of Bromacil, lithium salt (CAS Number: 53404-19-6). Due to its nature as a salt
that readily dissociates in aqueous environments, this document also includes relevant data for
the parent compound, Bromacil (CAS Number: 314-40-9), to provide a more complete
understanding of its behavior.[1][2]

Chemical Identity and Structure

Bromacil, lithium salt, is the lithium salt of Bromacil, a substituted uracil herbicide.[3] It is a
crystalline solid used in various herbicide formulations.[4][5][6]
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Identifier

Value

Source

Chemical Name

5-bromo-3-sec-butyl-6-
methylpyrimidine-2,4(1H,3H)-
dione, lithium salt

[4]

CAS Number 53404-19-6 [4]
Molecular Formula CoH12BrLiN202 [4]
Molecular Weight 267.1 g/mol [4]

Canonical SMILES

[Li+].CCC(C)N1C(=0)C(=C([N-
]C1=0)C)Br

[4]

InChlKey

VIMSQXDDXJYTLW-
UHFFFAOYSA-M

[7]

Physicochemical Properties

The following tables summarize the key physicochemical properties of Bromacil, lithium salt,

and its parent compound, Bromacil. It is important to note that in aqueous solutions, the

properties of the dissociated Bromacil anion will be predominant.[1][2]

ies of il lithi |

Property Value

Remarks

Source

Physical State

Light tan solid at room

Crystalline solid

temperature.

[2]5](6]

Data from a safety

Boiling Point 325°C at 760 mmHg data sheet; may [5]
require verification.
Melting Point No data available [5]
Dissociates into
. , bromacil and lithium
Solubility Soluble in water ) )
ions in agqueous
solutions.
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Properties of Bromacil (Parent Compound)

Property Value Remarks Source
Molecular Weight 261.12 g/mol [8]
_ . 158-159 °C (316-318
Melting Point
OF)
Boiling Point Sublimes [8]

Water Solubility

815 mg/L at 25°C

[1]

pKa

9.30

Indicates partial
existence in anion
(8]

form in the

environment.

LogP (Octanol-Water

Partition Coefficient)

2.11

[8]

Vapor Pressure

3.1 x10~7 Torr at
25°C

[1]

Henry's Law Constant

1.3 x 1071° atm-

Volatilization from

moist soil or water is

m3/mol not expected to be
significant.
Soil Adsorption Represents the mean
41.1 [1]

Coefficient (Koc)

Koc of seven soils.

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of

Bromacil, lithium salt, are not readily available in the public domain. However, standard

methodologies for these measurements are well-established.

Determination of Melting Point

The melting point of a crystalline solid can be determined using a melting point apparatus. A

small amount of the finely powdered sample is packed into a capillary tube and heated at a
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controlled rate. The temperature range over which the substance melts is recorded as the
melting point.

Determination of Boiling Point

For substances that do not decompose at high temperatures, the boiling point can be
determined by distillation. The temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure is recorded as the boiling point. For substances that
sublime, like Bromacil, this property is not applicable.

Determination of Water Solubility

The shake-flask method is a common technique for determining water solubility. A known
amount of the substance is added to a known volume of water in a flask. The flask is then
agitated at a constant temperature until equilibrium is reached. The concentration of the
dissolved substance in the aqueous phase is then measured, typically by a chromatographic
method like HPLC.

Determination of pKa

The pKa can be determined by potentiometric titration. A solution of the compound is titrated
with a standard solution of a strong acid or base. The pH of the solution is measured after each
addition of the titrant, and the pKa is determined from the resulting titration curve.

Determination of Octanol-Water Partition Coefficient
(LogP)

The octanol-water partition coefficient is a measure of a compound's lipophilicity and is often
determined using the shake-flask method.[9] A solution of the compound is prepared in a
mixture of octanol and water. After thorough mixing and separation of the two phases, the
concentration of the compound in each phase is measured. The LogP is the logarithm of the
ratio of the concentration in the octanol phase to the concentration in the aqueous phase.[9]

Mode of Action and Visualization

Bromacil is a herbicide that acts by inhibiting photosynthesis in plants.[3] Specifically, it blocks
the electron transport chain in Photosystem Il (PSII).
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Experimental Workflow for Assessing Photosystem I
Inhibition

The following diagram illustrates a generalized workflow for an experiment designed to assess

the inhibitory effect of Bromacil on Photosystem II.

Measurement of
PSII Activity
rophyl

Sl
(e.g., Chlorophy

Click to download full resolution via product page
Workflow for PSII Inhibition Assay.

Signaling Pathway of Bromacil's Herbicidal Action

The diagram below illustrates the simplified pathway of how Bromacil inhibits photosynthesis at

the molecular level.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b13420749?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13420749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Bromacil Uptake
(Root System)

Translocation to Leaves

Photosystem Il (PSiII)
Electron Transport Chain

Bromacil Binds to
D1 Protein in PSII

Electron Flow Blocked

ATP & NADPH
Production Stops

Photosynthesis
Inhibited

Plant Death

Click to download full resolution via product page

Bromacil's Mode of Action Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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